Cas no 21679-12-9 (2-Fluoro-2’-deoxyadenosine)

• Product Name: 2-Fluoro-2’-deoxyadenosine
• CAS No: 21679-12-9
• Molecular Formula: C₁₀H₁₂N₅O₃F
• Molecular Weight: 269.23238
• CID: 279144
• PubChem ID: 24884199

2-Fluoro-2’-deoxyadenosine Properties

Names and Identifiers

• Adenosine,2'-deoxy-2-fluoro-
• 2'-DEOXY-2-FLUOROADENOSINE
• 2-Fluoro-2-Deoxyadenosine
• 2-Cyclohexen-1-one,2-fluoro
• 2'-deoxy2-fluoroadenosine
• 2-fluoradenine-2'-deoxyriboside
• 2-fluoro-2-cyclohexenone
• 2-fluoro-2'-deoxyadenosine
• 2-Fluorocyclohex-2-enon
• 2-fluorocyclohex-2-enone
• fluoro-2 cyclohexene-2 one-1
• 2-Fluorodeoxyadenosine
• NSC 114093
• 2T63DT4KWU
• MFCD03411337
• 2FD
• CHEBI:39723
• (2R,3S,5R)-5-(6-Amino-2-fluoro-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
• Q27120370
• UNII-2T63DT4KWU
• SCHEMBL976990
• NS00070314
• ZWPYUXAXLRFWQC-KVQBGUIXSA-N
• 2-fluoro-2'deoxyadenosine
• (2R,3S,5R)-5-(6-amino-2-fluoropurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
• A900767
• 5-(6-AMINO-2-FLUORO-PURIN-9-YL)-2-HYDROXYMETHYL-TETRAHYDRO-FURAN-3-OL
• (2R,3S,5R)-5-(6-Amino-2-fluoro-9H-purin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
• (2R, 3S, 5R)-5-(6-amino-2-fluoropurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
• 2-Fluoro-2'-deoxyadenosine, 96%
• DB02947
• PD059748
• 21679-12-9
• BDBM50370376
• (9-(2-Deoxy-b-D-ribofuranosyl)-2-fluoroadenine
• Adenosine, 2'-deoxy-2-fluoro-
• NSC-114093
• CHEMBL1229920
• J-014232
• 1z34

• MDL： MFCD03411337
• InChIKey： ZWPYUXAXLRFWQC-KVQBGUIXSA-N
• Inchi： InChI=1S/C10H12FN5O3/c11-10-14-8(12)7-9(15-10)16(3-13-7)6-1-4(18)5(2-17)19-6/h3-6,17-18H,1-2H2,(H2,12,14,15)
• SMILES： FC1=NC2=C(N=CN2C2OC(CO)C(O)C2)C(N)=N1

Computed Properties

• Exact Mass: 269.09200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 269.09241742g/mol
• Heavy Atom Count: 19
• Complexity: 338
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 119Ų

Experimental Properties

• LogP: -0.23050
• PSA: 119.31000
• Melting Point: 218 °C (dec.)
• Solubility: Very slightly soluble (0.67 g/l) (25 º C),
• Optical Activity: [α]20/D -16°, c = 1 in methanol
• Density: 2.01±0.1 g/cm3 (20 ºC 760 Torr),